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Compound of Interest

Compound Name: 2,5-Dibromo-1,3-difluorobenzene

Cat. No.: B1593079 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,5-Dibromo-1,3-difluorobenzene

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the essential safety protocols and handling

procedures for 2,5-Dibromo-1,3-difluorobenzene. As a halogenated aromatic compound, its

unique reactivity and potential hazards demand a rigorous and informed approach to laboratory

use. This document moves beyond a simple checklist, offering a deeper understanding of the

causality behind each recommendation to foster a culture of intrinsic safety in the research

environment.

Compound Identification and Properties
A thorough understanding of the physicochemical properties of a substance is the foundation of

its safe handling.

1.1. Chemical Identity

Chemical Name: 2,5-Dibromo-1,3-difluorobenzene

CAS Number: 128259-71-2[1]

Molecular Formula: C₆H₂Br₂F₂[1][2]
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Molecular Weight: 271.89 g/mol [1][2]

Synonyms: 1,4-Dibromo-2,6-difluorobenzene[1]

1.2. Physicochemical Data

The following table summarizes the key physical and chemical properties of 2,5-Dibromo-1,3-
difluorobenzene. These properties are critical for assessing its behavior under various

laboratory conditions.

Property Value Source(s)

Physical State
Solid, Semi-solid, liquid, or

lump

Appearance
Light yellow to Brown to Dark

green powder to crystal
[3]

Melting Point 33 °C

Flash Point 77 °C

Purity ≥98% [1]

Solubility Insoluble in water. [4]

Hazard Identification and Risk Assessment
2,5-Dibromo-1,3-difluorobenzene is classified as a hazardous substance. A comprehensive

risk assessment must be conducted before any handling.

2.1. GHS Hazard Statements

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. For 2,5-Dibromo-1,3-difluorobenzene,

the following hazard statements apply:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][5]
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H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5]

2.2. Pictograms and Signal Word

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

2.3. Toxicological Profile

While specific toxicological data for this compound is limited, the hazard statements indicate

significant potential for irritation to the skin, eyes, and respiratory system upon contact.

Ingestion is also harmful. The presence of bromine and fluorine on an aromatic ring suggests

that thermal decomposition may produce toxic and corrosive fumes, such as hydrogen bromide

and hydrogen fluoride.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to minimizing exposure and

ensuring a safe laboratory environment.

3.1. Engineering Controls: The First Line of Defense

The primary method for controlling exposure to hazardous chemicals is through robust

engineering controls.

Fume Hood: All work with 2,5-Dibromo-1,3-difluorobenzene, including weighing,

transferring, and reactions, must be conducted in a properly functioning chemical fume hood.

[6][7] This is crucial for preventing the inhalation of any dust or vapors.

Ventilation: Ensure adequate ventilation in the laboratory, especially in areas where the

compound is stored.[8][9]

3.2. Personal Protective Equipment (PPE): The Essential Barrier
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The selection and correct use of PPE are critical for protecting personnel from direct chemical

contact.

Eye and Face Protection: Chemical safety goggles are mandatory.[8][10] For operations with

a higher risk of splashing, a face shield should be worn in conjunction with goggles.[6][10]

Skin Protection:

Gloves: Chemically resistant gloves, such as nitrile rubber, should be worn.[6][10] Always

inspect gloves for any signs of degradation or perforation before use.

Lab Coat: A flame-resistant lab coat must be worn and kept fastened to protect against

accidental spills.

Respiratory Protection: In situations where engineering controls may not be sufficient to

maintain exposure below acceptable limits, a NIOSH-approved respirator with appropriate

cartridges for organic vapors should be used.[6][8]
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Risk Assessment
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Caption: PPE Selection Workflow for Handling 2,5-Dibromo-1,3-difluorobenzene.

3.3. Hygiene Practices
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Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[8][11]

Do not eat, drink, or apply cosmetics in areas where chemicals are handled.[11][12]

Remove contaminated clothing immediately and wash it before reuse.

3.4. Storage Requirements

Proper storage is essential to maintain the integrity of the compound and prevent accidental

release.

Container: Keep the container tightly closed.[4][9]

Conditions: Store in a cool, dry, and well-ventilated area.[4][9] Keep in a dark place under an

inert atmosphere.[13]

Incompatibilities: Store away from strong oxidizing agents.[4][8]

Emergency Procedures
Preparedness is key to effectively managing any incidents.

4.1. First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[4][8]

Skin Contact

Immediately wash off with

soap and plenty of water while

removing all contaminated

clothing and shoes. Seek

medical attention if irritation

persists.

[4][14]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Seek medical

attention.

[4]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

seek immediate medical

attention.

[4][8]

4.2. Spill Response

In the event of a spill, follow these steps:

Evacuate: Immediately evacuate all non-essential personnel from the area.[15]

Ventilate: Ensure the area is well-ventilated.[15]

Contain: Use a non-combustible absorbent material like sand or earth to soak up the spill.

[10]

Collect: Carefully collect the absorbed material and place it in a sealed container for

disposal.[8][16]
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Decontaminate: Clean the spill area thoroughly.[15]
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Caption: Emergency Spill Response Flowchart.
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Waste Disposal
As a halogenated organic compound, 2,5-Dibromo-1,3-difluorobenzene requires special

disposal procedures to prevent environmental contamination.

Segregation: Halogenated organic waste must be collected separately from non-halogenated

waste.[6][7]

Container: Use a designated, properly labeled hazardous waste container.[6][10] The label

should include the words "Hazardous Waste" and the full chemical name.

Disposal: Arrange for disposal through a licensed professional waste disposal service.[10]

Do not dispose of this chemical down the drain.[10]

Conclusion
The safe handling of 2,5-Dibromo-1,3-difluorobenzene is predicated on a foundation of

knowledge, preparedness, and adherence to established safety protocols. By understanding

the inherent hazards and implementing the engineering controls, personal protective

measures, and emergency procedures outlined in this guide, researchers can mitigate risks

and ensure a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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